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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700 Get Quote

For immediate release: Accurate and safe disposal of chemical waste is paramount in any

research and development setting. This document provides essential guidance for the proper

disposal of 4-Propylcyclohexanone, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Adherence to these procedures is critical for

maintaining a safe laboratory environment and preventing harm to the ecosystem.

4-Propylcyclohexanone is a combustible liquid that is irritating to the skin and may cause an

allergic skin reaction.[1] Furthermore, it is harmful to aquatic life with long-lasting effects.[1]

Due to these properties, 4-Propylcyclohexanone and materials contaminated with it must be

treated as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain.[2]

Key Safety and Disposal Information
A summary of the key safety and disposal parameters for 4-Propylcyclohexanone is provided

in the table below. This information is critical for the correct handling and disposal of this

substance.
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Property Value Citation

Flash Point 86 °C (186.8 °F) - Closed Cup [3]

GHS Hazard Statements

H315: Causes skin

irritationH317: May cause an

allergic skin reactionH412:

Harmful to aquatic life with

long lasting effects

[1][3]

GHS Precautionary

Statements

P261, P264, P272, P273,

P280, P302 + P352
[3]

Storage Class 10: Combustible liquids [3]

Disposal
As hazardous waste. Do not

dispose down the drain.
[2][4]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe collection and disposal of 4-
Propylcyclohexanone waste in a laboratory setting. This workflow is designed to ensure

compliance with standard safety practices and regulatory requirements.
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1. Waste Identification
Identify 4-Propylcyclohexanone waste

(liquid, solid, or contaminated materials).

2. Select Proper Container
Use a chemically compatible, leak-proof container
with a secure screw-top cap. The original container

is often a good choice.

3. Label Container
Affix a 'Hazardous Waste' label.

Clearly write '4-Propylcyclohexanone' and
list all constituents if it is a mixture.

4. Collect Waste
Add waste to the container.

Keep the container closed except when adding waste.
Do not overfill; leave at least 10% headspace.

5. Storage
Store in a designated Satellite Accumulation Area (SAA).
Segregate from incompatible materials (e.g., oxidizers).

Use secondary containment.

6. Request Disposal
Once the container is full, or waste is no longer
being generated, schedule a pickup with your

institution's Environmental Health & Safety (EHS) office.

Click to download full resolution via product page

Figure 1. Disposal workflow for 4-Propylcyclohexanone waste.
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Experimental Protocols
While this document focuses on disposal, it is important to remember that proper handling

during experimentation is the first step in waste minimization and safety. Always consult the

Safety Data Sheet (SDS) for 4-Propylcyclohexanone before use to familiarize yourself with

safe handling procedures, required personal protective equipment (PPE), and emergency

protocols.

For detailed experimental procedures involving this chemical, refer to your institution's specific

research protocols and standard operating procedures. The synthesis of 4-
Propylcyclohexanone can be achieved via the catalytic hydrogenation of 4-propylphenol. This

process typically involves reacting 4-propylphenol with hydrogen gas in water at elevated

temperature and pressure in the presence of a catalyst. The resulting product is then extracted

using a solvent like ethyl acetate.

By following these guidelines, researchers and laboratory professionals can ensure the safe

and responsible disposal of 4-Propylcyclohexanone, contributing to a culture of safety and

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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